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Compound Name: )
trinydrate

Cat. No.: B577955

For Researchers, Scientists, and Drug Development Professionals

Introduction

Strontium permanganate trihydrate, Sr(MnOa)2-3H20, is a strong oxidizing agent
characterized by its purple crystalline structure.[1][2] While not as commonly utilized as
potassium permanganate, its unique properties as a divalent permanganate salt suggest
specific applications in organic synthesis and materials science.[3] These notes provide an
overview of its potential roles in chemical reactions, supported by general experimental
protocols and data presented for comparative purposes. The information is intended to guide
researchers in exploring the utility of this reagent in their work.

Physicochemical Properties

A summary of the key physical and chemical properties of strontium permanganate
trihydrate is provided in Table 1. Understanding these properties is crucial for its appropriate
handling, storage, and application in chemical reactions.
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Property Value Reference(s)
Chemical Formula Sr(MnQa4)2-3H20 [415]
Molecular Weight 379.54 g/mol [1][4]
Appearance Purple cubic crystals [11[2]

Density 2.75 g/lcm?3 [2]
Decomposition Temperature 175°C [1][2]
Solubility in Water 2.5 g/100 g solution at 0°C [2]

Table 1: Physicochemical Properties of Strontium Permanganate Trihydrate

Applications in Chemical Reactions

The primary roles of strontium permanganate trihydrate in chemical reactions are as a
potent oxidizing agent and as a precursor in the synthesis of mixed metal oxides.

Oxidizing Agent in Organic Synthesis

Permanganate salts are well-established oxidants capable of converting a wide range of
organic functional groups.[6] Strontium permanganate, as a source of the permanganate ion
(MnOa4™), is expected to exhibit similar reactivity. The permanganate ion is a versatile oxidant,
and its reactivity can be tuned by adjusting the reaction conditions, such as pH and solvent.[3]

General Reaction Scheme for Alcohol Oxidation:

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://ouci.dntb.gov.ua/en/works/42kOkpVl/
https://pubs.rsc.org/en/content/articlelanding/2021/ra/d1ra03309c
https://en.wikipedia.org/wiki/Alcohol_oxidation
https://ouci.dntb.gov.ua/en/works/42kOkpVl/
https://en.wikipedia.org/wiki/Alcohol_oxidation
https://www.mdpi.com/2079-4991/12/22/3992
https://www.mdpi.com/2079-4991/12/22/3992
https://en.wikipedia.org/wiki/Alcohol_oxidation
https://www.mdpi.com/2079-4991/12/22/3992
https://www.mdpi.com/2079-4991/12/22/3992
https://www.benchchem.com/product/b577955?utm_src=pdf-body
https://www.benchchem.com/product/b577955?utm_src=pdf-body
https://www.organic-chemistry.org/synthesis/C1O/carboxylicacids/oxidations.shtm
https://www.researchgate.net/figure/Crystal-structure-of-strontium-permanganate-trihydrate_fig3_257922081
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Oxidation of a Primary Alcohol to a Carboxylic Acid

Sr(Mn0O4)2-3Hz0

Primary Alcohol
(R-CH20H)

Oxidation

Aldehyde (Intermediate)
(R-CHO)

urther Oxidation

Carboxylic Acid
(R-COOH)

Click to download full resolution via product page

Caption: General pathway for the oxidation of a primary alcohol.

Application Note: Oxidation of Alcohols

Strontium permanganate trihydrate can be employed for the oxidation of primary and
secondary alcohols to carboxylic acids and ketones, respectively. The reaction proceeds via
the transfer of oxygen atoms from the permanganate ion to the alcohol.

Experimental Protocol: General Procedure for the Oxidation of a Primary Alcohol to a
Carboxylic Acid

» Dissolution: In a round-bottom flask equipped with a magnetic stirrer, dissolve the primary
alcohol in a suitable solvent system. A mixture of a non-polar organic solvent (e.g.,
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dichloromethane) and a phase-transfer catalyst (e.g., a quaternary ammonium salt) can be
effective for substrates with low aqueous solubility. For water-soluble alcohols, an aqueous
solution may be used.

e Reagent Addition: Slowly add a solution of strontium permanganate trihydrate in water to
the alcohol solution at room temperature with vigorous stirring. The purple color of the
permanganate will dissipate as the reaction progresses, and a brown precipitate of
manganese dioxide (MnO2) will form.

e Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC) or gas
chromatography (GC).

o Work-up: Upon completion, quench the reaction by adding a reducing agent (e.g., sodium
bisulfite solution) until the purple color disappears completely and the manganese dioxide is
reduced.

 Purification: Separate the organic layer, wash it with brine, dry it over anhydrous sodium
sulfate, and concentrate it under reduced pressure. The crude product can be purified by
column chromatography, distillation, or recrystallization.

Expected Outcome: The primary alcohol is oxidized to the corresponding carboxylic acid. The
yield will depend on the substrate and reaction conditions.

Precursor for the Synthesis of Mixed Metal Oxides

A significant application of strontium permanganate trihydrate is in the preparation of mixed
metal oxides through thermal decomposition.[3] The controlled heating of strontium
permanganate trihydrate leads to its decomposition into a mixture of strontium and
manganese oxides. These mixed metal oxides can have interesting catalytic, electronic, and
magnetic properties.

Workflow for Mixed Metal Oxide Synthesis:
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Caption: Workflow for mixed metal oxide synthesis.
Application Note: Synthesis of Perovskite Strontium Manganite (SrMnO3)

The thermal decomposition of strontium permanganate trihydrate can be tailored to produce
specific phases of mixed metal oxides. For example, the synthesis of the perovskite material
strontium manganite (SrMnOs), which has applications in solid oxide fuel cells and catalysis,
can be achieved through this route.

Experimental Protocol: General Procedure for the Synthesis of SrMnOs

e Precursor Preparation: Place a known quantity of strontium permanganate trihydrate
powder in a ceramic crucible.
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» Calcination: Heat the crucible in a furnace under a controlled atmosphere (e.g., air or an inert
gas like nitrogen). The temperature program should be carefully controlled. A typical
procedure would involve heating to a specific temperature (e.g., 800-1200°C) at a controlled
rate (e.g., 5°C/min) and holding it at that temperature for several hours to ensure complete
decomposition and phase formation.

e Cooling: Allow the furnace to cool down to room temperature.

o Characterization: The resulting powder should be characterized by techniques such as X-ray
diffraction (XRD) to confirm the crystal structure, scanning electron microscopy (SEM) to
analyze the morphology, and energy-dispersive X-ray spectroscopy (EDX) to determine the
elemental composition.

Expected Outcome: A crystalline powder of the desired mixed metal oxide phase (e.g.,
SrMnQO:s) is obtained. The specific phase and particle size will depend on the calcination
temperature, time, and atmosphere.

Summary of Potential Applications

The table below summarizes the potential applications of strontium permanganate trihydrate
in specific chemical reactions, along with the expected class of products.
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.. . ) Expected
Application Area Specific Reaction Reagent Role
Product(s)
) ) Oxidation of primary o ) )
Organic Synthesis Oxidizing Agent Carboxylic acids
alcohols
Oxidation of o
Oxidizing Agent Ketones
secondary alcohols
Oxidation of o ) )
Oxidizing Agent Carboxylic acids
aldehydes
o o Diols, diones, or
Oxidation of alkenes Oxidizing Agent
cleavage products
Mixed strontium-
) ) Thermal )
Materials Science . Precursor manganese oxides
decomposition

(e.g., SrIMnO3)

Table 2: Summary of Potential Applications

Safety Precautions

Strontium permanganate trihydrate is a strong oxidizing agent and should be handled with
care. It can form explosive mixtures with combustible materials. Avoid contact with skin, eyes,
and clothing. Use appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat. All reactions should be carried out in a well-ventilated fume hood.

Conclusion

While not a mainstream reagent, strontium permanganate trihydrate offers potential as a
specialized oxidizing agent and a valuable precursor for the synthesis of mixed metal oxides.
The protocols provided herein are general guidelines and may require optimization for specific
substrates and desired outcomes. Further research into the specific reactivity and applications
of this compound is warranted to fully explore its utility in modern chemical synthesis and
materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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